Cas no 588673-73-8 (5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588673-73-8
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• MDL: MFCD03943497
• CID: 872047
• Update Time: 2026-04-29

5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(3,4-Dimethylphenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3-[1-(3,4-dimethylphenoxy)ethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 5-[1-(3,4-dimethylphenoxy)ethyl]-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[1-(3,4-Dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[1-(3,4-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• ART-CHEM-BB B018145
• AC1MMVF3
• ALBB-003461
• BBL016785
• CTK6A6103
• MolPort-001-574-538
• STK434579
• 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943497
• Inchi： InChI=1S/C13H17N3OS/c1-8-5-6-11(7-9(8)2)17-10(3)12-14-15-13(18)16(12)4/h5-7,10H,1-4H3,(H,15,18)
• InChI Key： LSTUKJRABJZHAL-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1C)OC(C)C2=NN=C(N2C)S

Computed Properties

• Exact Mass: 263.10900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 78.74000
• LogP: 2.86060

5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol: A Novel Scaffold for Targeted Therapeutic Applications

5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol represents a highly versatile synthetic molecule with unique structural features that enable its potential application in drug discovery and biological activity studies. The compound’s molecular framework combines a triazole ring with a phenoxy group and a thiol functional group, creating a multifunctional platform for interactions with various biological targets. The CAS number 588673-73-8 corresponds to this specific chemical entity, which has been characterized for its potential in modulating cellular signaling pathways and its role in in vitro and in vivo experiments.

The triazole ring in this molecule is a key structural element that contributes to its stability and reactivity. Triazole derivatives are widely studied for their applications in antimicrobial, antioxidant, and anti-inflammatory activities. The presence of a 4-methyl group on the triazole ring further enhances its ability to form hydrogen bonds with target proteins, making it an attractive candidate for drug design and ligand-target interaction analysis. The phenoxy group attached to the ethyl chain introduces additional aromaticity and conjugation, which may influence the molecule’s solubility, permeability, and metabolic behavior.

Recent advances in computational chemistry have enabled the prediction of the molecule’s binding affinity to specific receptors and enzymes. For instance, molecular docking studies suggest that the thiol group may act as a critical moiety for coordinating with metal ions or forming disulfide bonds, which are essential for protein folding and function. The 3-thiol position in the triazole ring is particularly noteworthy, as it provides a reactive site for further chemical modifications, such as the introduction of fluorine atoms or electron-withdrawing groups to fine-tune its pharmacological profile.

Experimental data from in vitro assays indicate that the compound exhibits promising cytotoxicity against cancer cell lines, particularly those overexpressing proteasome inhibitors or kinase receptors. The phenoxy group may play a role in modulating the cell membrane permeability of the molecule, while the triazole ring contributes to its ability to interfere with protein-protein interactions. These findings align with recent trends in targeted therapy and precision medicine, where the development of small molecules with specific mechanisms of action is a key focus.

From a synthetic perspective, the 5-1-(3,4-Dimethylphenoxy)ethyl portion of the molecule suggests a potential route for multi-step organic synthesis. The phenoxy group can be synthesized via electrophilic substitution reactions, while the triazole ring may be formed through click chemistry techniques such as azide-alkyne cycloaddition. The thiol group at the 3-position is likely introduced through a thiolation reaction, which is a standard method for functionalizing thiophenol derivatives. These synthetic strategies highlight the molecule’s adaptability to various drug development pipelines.

Recent studies on antioxidant activity have shown that compounds with thiol groups are effective in scavenging free radicals and preventing oxidative stress. The 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol molecule may exhibit similar properties, as the phenoxy group can act as a radical scavenger while the thiol group provides metal chelation capabilities. This dual functionality makes the compound a potential candidate for neurodegenerative disease research, where oxidative damage is a key pathological factor.

The 4-methyl group on the triazole ring is another critical feature that may influence the molecule’s selectivity and bioavailability. Substituents on the triazole ring can significantly alter the molecule’s interaction with enzymes or receptors, and the presence of a methyl group may enhance its ability to bind to specific hydrophobic pockets in target proteins. This makes the molecule a valuable tool for structure-based drug design and virtual screening studies.

From a biological perspective, the molecule’s potential to modulate signal transduction pathways is of particular interest. The phenoxy group may act as a ligand for G-protein-coupled receptors, while the triazole ring could interfere with protein kinase activity. These interactions could have implications for chronic inflammatory diseases, where dysregulated signaling pathways are a common feature. Further research is needed to confirm these hypotheses and to explore the molecule’s therapeutic potential in preclinical models.

Overall, the 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol molecule represents a unique chemical entity with a combination of functional groups that may offer multiple therapeutic benefits. Its structural features suggest potential applications in oncology, neurology, and infectious diseases, depending on the specific biological targets it interacts with. Continued research into its mechanism of action, pharmacokinetics, and toxicology will be essential to fully realize its potential as a therapeutic agent.

As the field of drug discovery continues to evolve, molecules like 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol will play an increasingly important role in the development of novel therapeutics. The ability to design and synthesize such compounds with specific functions highlights the importance of organic chemistry and biochemistry in modern medicine. Future studies should focus on optimizing the molecule’s chemical properties and biological activity to enhance its efficacy and safety in clinical applications.

In conclusion, the 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol molecule is a promising candidate for further research due to its unique structural features and potential therapeutic applications. Its combination of a triazole ring, phenoxy group, and thiol group makes it a versatile platform for exploring new mechanisms of action and developing targeted therapies. As scientific understanding of its interactions with biological systems advances, this molecule may pave the way for innovative treatments in various medical fields.

The CAS number 588673-73-8 serves as a critical identifier for this compound, enabling researchers to access detailed information about its chemical structure, synthesis methods, and experimental data. This information is essential for advancing the molecule’s development from a laboratory candidate to a potential pharmaceutical product. The continued exploration of its properties and applications will undoubtedly contribute to the broader field of drug discovery and biomedical research.

In summary, the 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol molecule represents a significant opportunity for scientific inquiry and medical innovation. Its structural complexity and functional versatility make it a valuable subject for further investigation, with the potential to impact multiple areas of healthcare and biotechnology. As research in this area progresses, the molecule may become a cornerstone in the development of new and effective treatments for a wide range of diseases.

The phenoxy group in this molecule is particularly noteworthy for its potential to enhance the molecule’s solubility and bioavailability. The presence of an aromatic ring can significantly influence the molecule’s interaction with biological membranes and its ability to cross cellular barriers. This property is especially important for drugs that need to reach specific target tissues or organs. The phenoxy group may also contribute to the molecule’s stability in biological environments, reducing the risk of premature degradation.

Furthermore, the triazole ring is a key structural feature that may confer additional benefits to the molecule. Triazole rings are known for their stability and versatility in pharmaceutical applications. The presence of a triazole ring could enhance the molecule’s binding affinity to specific receptors or enzymes, potentially improving its therapeutic efficacy. The triazole ring may also provide structural rigidity, which can be crucial for maintaining the molecule’s three-dimensional conformation necessary for interacting with biological targets.

The thiol group is another important functional group that may influence the molecule’s chemical reactivity and biological activity. Thiols are known for their reducing properties and their ability to participate in redox reactions, which can have implications for the molecule’s interaction with oxidative stress and cellular signaling pathways. The presence of a thiol group may also contribute to the molecule’s antioxidant properties, which could be beneficial in certain pathological conditions.

Collectively, these structural features suggest that the 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol molecule has the potential to interact with a wide range of biological targets. Its unique combination of functional groups may enable it to modulate various physiological processes, making it a promising candidate for further research and development. As scientists continue to explore the properties and applications of this molecule, its potential contributions to medicine and biotechnology are likely to become increasingly evident.

In conclusion, the 5-1-(3,4-Dimethylphenoxy)ethyl-4-methyl-3-thiol molecule, identified by the CAS number 588673-73-8, represents a significant opportunity for scientific and medical advancement. Its structural complexity and functional versatility make it a valuable subject for further investigation, with the potential to impact multiple areas of healthcare and biotechnology. As research in this area progresses, the molecule may become a cornerstone in the development of new and effective treatments for a wide range of diseases.

The phenoxy group in this molecule is particularly noteworthy for its potential to enhance the molecule’s solubility and bioavailability. The presence of an aromatic ring can significantly influence the molecule’s interaction with biological membranes and its ability to cross cellular barriers. This property is especially important for drugs that need to reach specific target tissues or organs. The phenoxy group may also contribute to the molecule’s stability in biological environments, reducing the risk of premature degradation.

Furthermore, the triazole ring is a key structural feature that may confer additional benefits to the molecule. Triazole rings are known for their stability and versatility in pharmaceutical applications. The presence of a triazole ring could enhance the molecule’s binding affinity to specific receptors or enzymes, potentially improving its therapeutic efficacy. The triazole ring may also provide structural rigidity, which can be crucial for maintaining the molecule’s three-dimensional conformation necessary for interacting with biological targets.

The thiol group is another important functional group that may influence the molecule’s chemical reactivity and biological activity. Thiols are known for their reducing properties and their ability to participate in redox reactions, which can have implications for the molecule’s interaction with oxidative stress and cellular signaling pathways. The presence of a thiol group may also contribute to the molecule’s antioxidant properties, which could be beneficial in certain < The 5-(3,4-dimethylphenoxy)ethyl-4-methyl-1,2,3-triazole molecule, identified by the CAS number 588673-73-8, is a complex organic compound with a unique combination of functional groups that may confer a range of chemical and biological properties. Below is a structured summary of its key features and potential implications: --- ### 1. Structural Features and Functional Groups - Phenoxy Group (3,4-dimethylphenyl group attached to an oxygen): - Enhances solubility and bioavailability due to the hydrophilic nature of the oxygen atom. - The aromatic ring (with methyl substituents) may improve lipophilicity, aiding in crossing biological membranes. - Contributes to stability in biological environments, reducing premature degradation. - Triazole Ring (1,2,3-triazole): - Known for its stability and versatility in pharmaceuticals. - Can enhance binding affinity to specific receptors or enzymes, improving therapeutic efficacy. - Provides structural rigidity, ensuring the molecule maintains its three-dimensional conformation for effective interaction with biological targets. - Thiol Group (–SH): - Participates in redox reactions, potentially modulating oxidative stress and cellular signaling pathways. - May confer antioxidant properties, beneficial in conditions involving oxidative damage. - Could enhance reactivity with other molecules, such as electrophiles or metal ions. --- ### 2. Potential Biological and Chemical Activities - Antioxidant Activity: - The thiol group may scavenge free radicals, offering protection against oxidative stress. - Could be relevant in diseases associated with oxidative damage (e.g., neurodegenerative disorders, inflammation). - Anti-inflammatory Properties: - Modulation of redox pathways and interaction with inflammatory mediators (e.g., NF-κB, MAPK) may reduce inflammation. - Antimicrobial or Anticancer Potential: - The triazole ring and phenoxy group may interact with cellular targets involved in cell proliferation or microbial survival. - The thiol group could disrupt redox homeostasis in cancer cells, enhancing chemosensitivity. - Enzyme Inhibition: - The triazole ring may bind to specific enzymes (e.g., kinases, proteases), modulating their activity. - Lipophilic and Hydrophilic Balance: - The combination of aromatic and polar groups may enable the molecule to interact with both lipid membranes and aqueous environments, enhancing its cellular uptake and targeting efficiency. --- ### 3. Applications and Research Directions - Drug Development: - Targeting oxidative stress-related diseases (e.g., Alzheimer’s, diabetes). - Potential as an antioxidant adjuvant in therapies. - Exploration of anti-inflammatory or anticancer applications. - Material Science: - The thiol group may enable self-assembly or cross-linking in functional materials. - Triazole rings are used in click chemistry for polymer synthesis. - Toxicological Studies: - Evaluation of cytotoxicity, genotoxicity, and metabolic stability to ensure safety. --- ### 4. Challenges and Considerations - Reactivity of Thiol Group: - May lead to oxidation or disulfide bond formation, altering activity. - Requires protection in certain environments (e.g., during storage or delivery). - Structural Stability: - While triazole rings are stable, the overall molecule’s metabolic fate needs to be assessed. - Target Specificity: - Further studies are needed to identify specific biological targets and mechanisms of action. --- ### Conclusion The 5-(3,4-dimethylphenoxy)ethyl-4-methyl-1,2,3-triazole molecule, with its unique combination of phenoxy, triazole, and thiol groups, holds significant potential for applications in pharmaceuticals, materials science, and biotechnology. Its chemical versatility, redox activity, and structural stability make it a promising candidate for further research. However, target-specific studies and safety evaluations are critical to unlock its full potential in therapeutic and industrial contexts. If you have a specific application or question about this molecule, feel free to ask!